![molecular formula C14H14FNO3 B2442281 2-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzamide CAS No. 1396848-23-9](/img/structure/B2442281.png)
2-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-fluoro-N-(2-(furan-2-yl)-2-hydroxypropyl)benzamide is a synthetic compound that has gained attention due to its potential therapeutic properties. The compound is a member of the benzamide family and is known for its ability to interact with various biological systems.
Scientific Research Applications
Fluorination Reactions and Synthesis
- Fluorination Techniques: Research has explored the fluorination reactions of benzylamines and benzofurans, highlighting methodologies to introduce fluorine atoms into complex molecules. This is crucial for developing pharmaceuticals and agrochemicals due to fluorine's impact on biological activity and stability (Wang et al., 2009; Wang et al., 2015).
- Synthesis of Fluorinated Heterocycles: Techniques for synthesizing fluorinated heterocycles, such as benzoxazines and benzoxazepin-5-ones, have been developed, showcasing the utility of fluorine in modulating chemical and physical properties of heterocyclic compounds (Meiresonne et al., 2015).
Molecular Structure Regulation
- Excited-State Intramolecular Proton Transfer (ESIPT): Ingenious modifications in molecular structure can effectively regulate ESIPT and intramolecular charge transfer (ICT), demonstrating the potential in fluorescence sensing and imaging. Such studies are fundamental for the development of fluorescent probes and organic radiation scintillators (Han et al., 2018).
Pharmaceutical Applications
- Antitumor Activity: Fluorinated benzamide analogs have been synthesized and evaluated for their potential in imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET), indicating their relevance in cancer diagnostics and therapy (Tu et al., 2007).
- Histone Deacetylase Inhibition: Studies on benzamide derivatives, such as MS-27-275, have shown marked antitumor activity against human tumors, suggesting their application as antitumor agents through histone deacetylase inhibition (Saito et al., 1999).
properties
IUPAC Name |
2-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FNO3/c1-14(18,12-7-4-8-19-12)9-16-13(17)10-5-2-3-6-11(10)15/h2-8,18H,9H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWGNFMMJVSNGRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC=CC=C1F)(C2=CC=CO2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-[2-(furan-2-yl)-2-hydroxypropyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.